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Compound of Interest

Compound Name: Dalbavancin-d6

Cat. No.: B12395755 Get Quote

In-Depth Technical Guide: Dalbavancin-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dalbavancin-d6, a deuterated

analog of the lipoglycopeptide antibiotic Dalbavancin. This document is intended to serve as a

core resource for researchers and professionals engaged in the development, analysis, and

study of Dalbavancin and related compounds.

Core Compound Data
Dalbavancin-d6 is a stable isotope-labeled version of Dalbavancin, primarily utilized as an

internal standard in analytical methodologies to ensure accurate quantification of the parent

drug in biological matrices.[1][2] The incorporation of six deuterium atoms provides a distinct

mass difference for mass spectrometry-based detection without significantly altering the

chemical properties of the molecule.[1]

A summary of the key quantitative data for Dalbavancin-d6 is presented in the table below.
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Parameter Value Source(s)

Molecular Formula C₈₈H₉₄D₆Cl₂N₁₀O₂₈ [1][3][4][5]

Molecular Weight 1822.73 - 1822.75 g/mol [1][3][4]

CAS Number 1126461-54-8 [3]

Appearance
Solid (likely a white to off-white

or pale yellow powder)
Inferred from parent compound

Purity ≥98.00% [5]

Isotopic Enrichment ≥98% ²H [5]

Solubility Refer to Certificate of Analysis [5]

Storage
Refrigerator (2-8°C) for long-

term storage
[3]

Physicochemical Properties and Applications
Dalbavancin-d6 is structurally similar to Dalbavancin, a potent antibiotic against Gram-positive

bacteria. The primary application of Dalbavancin-d6 is as an internal standard in bioanalytical

methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the

therapeutic drug monitoring of Dalbavancin.[2] Its high plasma protein binding is a notable

characteristic of the parent compound and is expected to be similar for the deuterated analog.

Experimental Protocols
The use of Dalbavancin-d6 as an internal standard is crucial for accurate and precise

quantification of Dalbavancin in complex biological matrices like plasma. Below is a detailed

methodology adapted from a validated LC-MS/MS protocol.

Quantification of Dalbavancin in Human Plasma using
LC-MS/MS with Dalbavancin-d6 Internal Standard
1. Preparation of Stock Solutions, Standards, and Quality Controls:
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Dalbavancin Stock Solution: Prepare a stock solution of Dalbavancin in a suitable solvent

(e.g., DMSO).

Dalbavancin-d6 Internal Standard (IS) Stock Solution: Prepare a stock solution of

Dalbavancin-d6 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/L.[2]

Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by

spiking blank human plasma with known concentrations of Dalbavancin. Typical ranges for

calibration curves can be from 0.125 to 500 mg/L.[2] QC samples are typically prepared at

low, medium, and high concentrations (e.g., 7, 70, and 280 mg/L).[2]

2. Sample Preparation:

To a 3 µL plasma sample, add 47 µL of ultrapure water (a 1:17 dilution).[2]

Add 150 µL of the IS-methanol solution (1 mg/L Dalbavancin-d6).[2]

Vortex the mixture for 15 seconds.[2]

Centrifuge at 13,000 rpm for 5 minutes at room temperature.[2]

Transfer 50 µL of the clear supernatant to an autosampler vial.[2]

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Inject 3 µL of the prepared sample into the LC-MS/MS system.[2]

Use a suitable analytical column (e.g., a C18 column).

Employ a gradient elution with a mobile phase consisting of (A) water with 0.1% formic

acid and (B) methanol with 0.1% formic acid.[2] The gradient should be optimized to

ensure good separation of Dalbavancin and the internal standard from matrix components.

Tandem Mass Spectrometry (MS/MS):

Utilize an electrospray ionization (ESI) source in positive ion mode.
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Monitor the [M+2H]²⁺ precursor ions for both Dalbavancin and Dalbavancin-d6.[2]

Select specific product ions for multiple reaction monitoring (MRM) transitions to ensure

selectivity and sensitivity.

4. Data Analysis:

Calculate the peak area ratio of Dalbavancin to the Dalbavancin-d6 internal standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their corresponding concentrations.

Determine the concentration of Dalbavancin in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Mandatory Visualizations
The following diagram illustrates the logical relationship between Dalbavancin and its

deuterated analog, Dalbavancin-d6, and their application in a typical bioanalytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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